Cas no 35509-61-6 (4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 35509-61-6
• MF: C₇H₅Cl₃O₃S
• MW: 275.536798238754
• MDL: MFCD32874891
• CID: 5672345
• PubChem ID: 155822348
• Update Time: 2025-06-25

4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID401247033
• EN300-27150179
• 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride
• 4,5-Dichloro-2-methoxybenzenesulfonyl chloride
• 35509-61-6

• MDL： MFCD32874891
• Inchi： 1S/C7H5Cl3O3S/c1-13-6-2-4(8)5(9)3-7(6)14(10,11)12/h2-3H,1H3
• InChI Key： SQYQQMKVOZRUON-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CC=1OC)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.902498g/mol
• Monoisotopic Mass: 273.902498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride

Introduction to 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 35509-61-6)

4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 35509-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloro and methoxy substituents on a benzene ring, coupled with a sulfonyl chloride functional group, make it a versatile building block for further chemical modifications.

The sulfonyl chloride moiety in this compound is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity has made 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride a valuable tool in medicinal chemistry, enabling the rapid construction of complex molecular architectures. In recent years, there has been a growing interest in sulfonyl chlorides due to their role in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride is its utility in the development of drugs targeting various diseases. For instance, sulfonamides derived from this intermediate have shown promise in the treatment of infectious diseases, inflammation, and even cancer. The chloro and methoxy substituents provide additional handles for further functionalization, allowing chemists to fine-tune the properties of the resulting compounds. This flexibility is particularly important in drug discovery, where subtle changes in molecular structure can significantly impact potency and selectivity.

Recent studies have highlighted the importance of 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating sulfonyl chloride functionalities into kinase inhibitors, researchers have been able to develop highly specific and potent therapeutic agents. The ability to modify both the chloro and methoxy positions allows for the optimization of binding interactions with target kinases, leading to improved drug efficacy.

The agrochemical industry has also benefited from the use of 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride as an intermediate. Sulfonyl chlorides are widely used in the synthesis of herbicides and pesticides due to their stability and reactivity. These compounds can be easily converted into sulfonamides or other derivatives that exhibit strong biological activity against pests and weeds. The structural diversity offered by 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride allows for the development of novel agrochemicals with improved environmental profiles and enhanced performance.

In addition to its applications in pharmaceuticals and agrochemicals, 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride has found utility in materials science. The compound's ability to undergo selective reactions with various nucleophiles makes it a valuable precursor for synthesizing advanced materials such as polymers and coatings. These materials often require precise control over molecular architecture to achieve desired properties like durability or biodegradability. The versatility of 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride as an intermediate has opened up new possibilities for innovation in this field.

The synthesis of 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride typically involves multi-step reactions starting from readily available aromatic precursors. The process often begins with chlorination and methylation reactions on a benzene ring followed by sulfonylation using chlorosulfonic acid or other sulfonation agents. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound. For instance, catalytic processes have been developed to improve yields while reducing waste generation.

One area where 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride has seen significant recent application is in the development of antiviral drugs. Viruses rely on host cellular machinery for replication, making them vulnerable to compounds that disrupt essential viral processes. Sulfonamides derived from this intermediate have been investigated as potential inhibitors of viral enzymes such as proteases and polymerases. The ability to modify both the chloro and methoxy groups allows researchers to fine-tune interactions with viral targets.

The future prospects for 4,5-dichloro-2-methoxybenzene-1-sulfonyl chloride are promising given its broad utility across multiple industries. As drug discovery efforts continue to evolve toward more targeted therapies based on structure-based design, this compound will remain an important tool for medicinal chemists seeking novel scaffolds for drug development. Similarly, its role in agrochemical innovation will continue to drive demand as efforts focus on developing sustainable solutions for crop protection.

In conclusion, 4, 5-dichloro, 2-methoxybenzene, 1-sulfonyl chloride (CAS No.* 35509* 61* 6*) is a multifunctional compound with far-reaching applications.* Its unique structural features,* coupled with its reactivity,* make it indispensable*in pharmaceutical research,* agrochemical development,*and materials science.* As scientists*continue*to uncover new uses*for*this intermediate,*its importance*is*set*to grow further.* Whether used*as*a building block*for drug discovery,*a precursor*for advanced materials,*or*a key component*in agrochemical formulations,*this compound plays*a vital role*in advancing scientific progress.*